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Compound of Interest

7H-Pyrrolo[2,3-c]pyridazin-3-
Compound Name:

amine hydrochloride
CAS No.: 1638761-13-3

Cat. No.: B13020793

Get Quote

Executive Summary & Scaffold Significance

The pyrrolo[1,2-b]pyridazine core represents a bridgehead-nitrogen fused heterocycle that
serves as a bioisostere for purines and indoles. Unlike traditional kinase scaffolds (e.g.,
guinazolines), this system offers unique electronic distribution and vectoral geometry for
substituent attachment.

In the context of drug discovery, pyrrolopyridazine amines are critical because the amine
moiety typically functions as the primary hydrogen bond donor/acceptor interacting with the
hinge region of kinase ATP-binding pockets.

Key Therapeutic Areas:
¢ Janus Kinase (JAK) Inhibitors: High selectivity for JAK3/TYK2 pathways.

 HERZ2/EGFR Inhibitors: Potent activity against tyrosine kinases in breast/lung cancer
models.
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o MEK Inhibitors: Modulation of the MAPK signaling pathway.

Chemical Synthesis & Core Construction

To explore the SAR, access to a diverse array of substituted cores is essential. The two
dominant synthetic strategies are 1,3-Dipolar Cycloaddition (for ring construction) and
Nucleophilic Aromatic Substitution (

) (for amine introduction).

Synthetic Pathway: Mesoionic Dipolar Cycloaddition

This route allows for the regio-controlled construction of the pyrrolo[1,2-b]pyridazine core.
Protocol Overview:

o Precursor Formation: N-alkylation of pyridazines to form pyridazinium salts or condensation
to form oxazolo-pyridazinones.

o Mesoionic Generation: Treatment with acetic anhydride generates a mesoionic "minchnone”

species in situ.

o Cycloaddition: Reaction with an electron-deficient alkyne (e.g., dimethyl
acetylenedicarboxylate or propiolates) yields the bicyclic core via [3+2] cycloaddition
followed by

extrusion.

Functionalization: The C4-Amine Installation

The C4 position is electrophilic (often activated by a leaving group like Cl or OTSs).
e Reaction:

or Buchwald-Hartwig amination.

e Reagents: Primary/Secondary amines,

or
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IBINAP.

¢ Qutcome: Installation of the critical amine "warhead" for SAR evaluation.

Visualization: Synthetic Workflow

Step 1: Core Construction Step 2: Amine Functionalization (C4)
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Caption: Figure 1. Modular synthesis of pyrrolopyridazine amines via mesoionic cycloaddition
and subsequent C4-amination.

Structure-Activity Relationship (SAR) Analysis

The SAR of this scaffold is best understood by dividing the molecule into three interaction

Zones.

Zone 1: The C4-Amine (Hinge Binder)

This is the most critical determinant of potency. The nitrogen atom often forms a hydrogen
bond with the kinase hinge region (e.g., Valine or Methionine residues).

e Primary Amines (

): Often show lower potency due to high desolvation penalties unless part of a specific H-
bond network.

o Cycloalkyl Amines: Bulky hydrophobic groups (e.g., trans-4-aminocyclohexanol,
cyclopentylamine) often improve potency by filling the hydrophobic pocket adjacent to the
ATP site.
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 Chirality: For JAK inhibitors, stereochemistry at the C4-amine substituent (e.g., (R)-2,2-
dimethylcyclopentylamine) is crucial for selectivity against JAK2.

Zone 2: The C3-Position (Selectivity Gate)

Substituents here (often carboxamides or esters) dictate selectivity.
o Carboxamides (

): Can form additional H-bonds with the "gatekeeper" residue or sugar-pocket residues.

» Electronic Effect: Electron-withdrawing groups at C3 increase the electrophilicity of C4,
facilitating nucleophilic attack during synthesis and potentially strengthening the C4-N
interaction in the protein.

Zone 3: The C5/C6/C7 Ring System (Solvent Front)

Modifications here tune physicochemical properties (LogP, solubility).

e C5/C6 Substitution: Introduction of phenyl or heteroaryl rings can target the solvent-exposed
regions or specific hydrophobic back-pockets (e.g., in MEK inhibitors).

» Fluorescence: The pyrrolo[1,2-b]pyridazine core is inherently fluorescent. Substituents at
C5/C6 modulate the quantum yield, which can be exploited for theranostic applications (drug
+ imaging).

Quantitative Data Summary

The following table summarizes hypothetical but representative SAR trends observed in
JAK/HERZ inhibition studies (derived from aggregated literature insights).
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Target Potency
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Caption: Figure 2. SAR Interaction Map highlighting the three critical zones for optimization on
the pyrrolopyridazine core.

Experimental Protocols
Protocol: General Synthesis of Pyrrolo[1,2-b]pyridazine
Amine

Objective: Synthesis of 4-(cyclopentylamino)pyrrolo[1,2-b]pyridazine-3-carboxylate.
o Cycloaddition:
o Dissolve 1-(2-carboxyethyl)pyridazinium bromide (1.0 eq) in acetic anhydride (

).

o Add methyl propiolate (1.2 eq) and heat to

for 4 hours.
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o Mechanism:[1][2] Formation of mesoionic dipole
[3+2] with alkyne
loss.
o Workup: Evaporate volatiles, purify via silica gel chromatography (Hexane/EtOACc).
e Chlorination (Activation):
o Treat the resulting pyrrolopyridazinone with
(neat) at reflux for 2 hours.

o Quench carefully on ice. Extract with DCM.

e Amination (

o Dissolve the chloro-intermediate in anhydrous DMF.
o Add Cyclopentylamine (2.0 eq) and

(3.0 eq).
o Heat at

for 6-12 hours.

o Validation: Monitor by TLC/LC-MS (Disappearance of Cl-adduct mass, appearance of
Amine-adduct).

Protocol: In Vitro Kinase Inhibition Assay (JAK3)

Objective: Determine

of the synthesized amine.

e Reagents: Recombinant human JAK3 enzyme, Poly(Glu,Tyr) substrate, ATP (
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concentration), and Test Compound.

e Setup:
o Prepare serial dilutions of the pyrrolopyridazine amine in DMSO.

o Mix Enzyme + Substrate + Compound in kinase buffer (50 mM HEPES, pH 7.5, 10 mM

e Initiation: Add ATP to start the reaction. Incubate at Room Temperature for 60 min.

o Detection: Use ADP-Glo™ or HTRF (Homogeneous Time-Resolved Fluorescence) to
guantify phosphorylated product or ADP production.

e Analysis: Plot % Inhibition vs. Log[Compound]. Fit to Sigmoidal Dose-Response curve to
extract

Biological Pathway Visualization

The following diagram illustrates the JAK-STAT signaling pathway, a primary target for these
molecules.
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Caption: Figure 3. Mechanism of Action: Pyrrolopyridazine amines block the JAK kinase
domain, preventing STAT phosphorylation.

References

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b13020793/docs?utm_src=pdf-body-img#technical-guide-structure-activity-relationship-sar-of-pyrrolopyridazine-amines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13020793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Discovery of Pyrrolo[1,2-b]pyridazine-3-carboxamides as Janus Kinase (JAK) Inhibitors
Source: ResearchGate [Link]

Synthesis and biological evaluation of pyrrolopyridazine derivatives as novel HER-2 tyrosine
kinase inhibitors Source: PubMed (Bioorg Med Chem Lett) [Link][3]

Synthesis, molecular modelling and anticancer evaluation of new pyrrolo[1,2-b]pyridazine
derivatives Source: PubMed (J Enzyme Inhib Med Chem) [Link]

Identification of 2-substituted pyrrolo[1,2-b]pyridazine derivatives as new PARP-1 inhibitors
Source: PubMed [Link]

Synthesis and Properties of Novel Highly Fluorescent Pyrrolopyridazine Derivatives Source:
ResearchGate [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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